Cas no 111183-88-1 (5-Oxo-6-phenylhexanal)

• Product Name: 5-Oxo-6-phenylhexanal
• CAS No: 111183-88-1
• MF: C₁₂H₁₄O₂
• MW: 190.238363742828
• CID: 2883955
• Update Time: 2023-08-10

5-Oxo-6-phenylhexanal Chemical and Physical Properties

Names and Identifiers

• 5-oxo-6-phenylhexanal
• delta-Oxobenzenehexanal
• 5-Oxo-6-phenylhexanal

• Inchi： 1S/C12H14O2/c13-9-5-4-8-12(14)10-11-6-2-1-3-7-11/h1-3,6-7,9H,4-5,8,10H2
• InChI Key： HSWQVWXDSDEBSP-UHFFFAOYSA-N
• SMILES： O=C(CC1C=CC=CC=1)CCCC=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 181
• XLogP3: 1.3
• Topological Polar Surface Area: 34.1